Cas no 941987-67-3 (N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide)

• Product Name: N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide
• CAS No: 941987-67-3
• MF: C₂₄H₂₄FNO₃S
• MW: 425.515668869019
• CID: 5502919
• Update Time: 2025-10-21

N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N,N-dibenzyl-4-(4-fluorophenyl)sulfonylbutanamide
• N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide

• Inchi： 1S/C24H24FNO3S/c25-22-13-15-23(16-14-22)30(28,29)17-7-12-24(27)26(18-20-8-3-1-4-9-20)19-21-10-5-2-6-11-21/h1-6,8-11,13-16H,7,12,17-19H2
• InChI Key： MVAOQUAYHSFHCP-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CC1=CC=CC=C1)(=O)CCCS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide

N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide: A Comprehensive Overview

N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide (CAS No. 941987-67-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl group, a fluorinated benzene ring, and dibenzyl substituents. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The synthesis of N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide typically involves a multi-step process, starting with the reaction of 4-fluorobenzenesulfonyl chloride with 1,4-diaminobutane to form the corresponding sulfonamide. Subsequent reactions with benzyl bromide yield the final product. The choice of reagents and reaction conditions is crucial for achieving high yields and purity, which are essential for both research and industrial applications.

Recent studies have highlighted the potential of N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide as a lead compound in drug discovery. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in various diseases. The ability of N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide to selectively bind to specific GPCRs makes it a promising candidate for developing drugs that target these receptors.

In addition to its potential as a GPCR modulator, N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide has shown promising results in preclinical studies for its antitumor properties. Research has demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key signaling pathways that are essential for cancer cell survival and proliferation.

The pharmacokinetic properties of N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are important considerations for drug development. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this property can be leveraged for the treatment of central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide extend beyond its use as a therapeutic agent. It has also been explored as a tool compound in basic research to study the structure-function relationships of GPCRs and other cellular targets. Its unique chemical structure and biological activity make it a valuable reagent for probing complex biological systems and elucidating molecular mechanisms underlying disease processes.

In conclusion, N,N-dibenzyl-4-(4-fluorobenzenesulfonyl)butanamide (CAS No. 941987-67-3) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its potential as a GPCR modulator and antitumor agent, combined with favorable pharmacokinetic properties, positions it as a promising candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and therapeutic potential.